Cas no 86051-22-1 (Methyl 1-methyl-2-thioxo-1,2-dihydro-3-pyridinecarboxylate)
86051-22-1 structure
Product Name:Methyl 1-methyl-2-thioxo-1,2-dihydro-3-pyridinecarboxylate
CAS No:86051-22-1
MF:C8H9NO2S
MW:183.227560758591
CID:2858853
PubChem ID:901957
Update Time:2025-04-21
Methyl 1-methyl-2-thioxo-1,2-dihydro-3-pyridinecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- STK552949
- CS-0361701
- methyl 1-methyl-2-thioxo-1,2-dihydropyridine-3-carboxylate
- HA-0827
- AKOS005480332
- MFCD01928250
- methyl 1-methyl-2-thioxo-1,2-dihydro-3-pyridinecarboxylate
- AB01330644-02
- methyl 1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carboxylate
- methyl1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carboxylate
- NCGC00338283-01
- 86051-22-1
- AJ-333/13050170
- methyl 1-methyl-2-sulfanylidenepyridine-3-carboxylate
- Methyl 1-methyl-2-thioxo-1,2-dihydro-3-pyridinecarboxylate
-
- Inchi： 1S/C8H9NO2S/c1-9-5-3-4-6(7(9)12)8(10)11-2/h3-5H,1-2H3
- InChI Key： NGBUKNMIVNXZPV-UHFFFAOYSA-N
- SMILES： S=C1C(C(=O)OC)=CC=CN1C
Computed Properties
- Exact Mass: 183.03539970g/mol
- Monoisotopic Mass: 183.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 61.6Ų
Methyl 1-methyl-2-thioxo-1,2-dihydro-3-pyridinecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI79291-1mg |
methyl 1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carboxylate |
86051-22-1 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI79291-5mg |
methyl 1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carboxylate |
86051-22-1 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI79291-10mg |
methyl 1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carboxylate |
86051-22-1 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AI79291-500mg |
methyl 1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carboxylate |
86051-22-1 | >90% | 500mg |
$720.00 | 2024-04-19 | |
| A2B Chem LLC | AI79291-1g |
methyl 1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carboxylate |
86051-22-1 | >90% | 1g |
$1295.00 | 2024-04-19 | |
| A2B Chem LLC | AI79291-5g |
methyl 1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carboxylate |
86051-22-1 | >90% | 5g |
$4744.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432371-1g |
Methyl 1-methyl-2-thioxo-1,2-dihydropyridine-3-carboxylate |
86051-22-1 | 90% | 1g |
￥5450.00 | 2024-07-28 |
Methyl 1-methyl-2-thioxo-1,2-dihydro-3-pyridinecarboxylate Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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